Cas no 1806074-34-9 (Ethyl 4-chloro-6-(chloromethyl)-2-(difluoromethyl)pyridine-3-carboxylate)

• Product Name: Ethyl 4-chloro-6-(chloromethyl)-2-(difluoromethyl)pyridine-3-carboxylate
• CAS No: 1806074-34-9
• MF: C₁₀H₉Cl₂F₂NO₂
• MW: 284.086767911911
• CID: 4874354
• Update Time: 2025-05-19

Ethyl 4-chloro-6-(chloromethyl)-2-(difluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-chloro-6-(chloromethyl)-2-(difluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C10H9Cl2F2NO2/c1-2-17-10(16)7-6(12)3-5(4-11)15-8(7)9(13)14/h3,9H,2,4H2,1H3
• InChI Key： QDAUVLIPESBEOM-UHFFFAOYSA-N
• SMILES： ClC1C=C(CCl)N=C(C(F)F)C=1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• XLogP3: 2.8
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 4-chloro-6-(chloromethyl)-2-(difluoromethyl)pyridine-3-carboxylate

Ethyl 4-chloro-6-(chloromethyl)-2-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1806074-34-9): A Comprehensive Overview

Ethyl 4-chloro-6-(chloromethyl)-2-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1806074-34-9) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its complex molecular structure, exhibits a unique set of chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of multiple functional groups, including chloro, chloromethyl, and difluoromethyl substituents, contributes to its versatility and reactivity, making it a promising candidate for further exploration in medicinal chemistry.

The compound's structure is built around a pyridine core, which is a common scaffold in many pharmacologically active agents. The pyridine ring itself is a heterocyclic aromatic compound that serves as a key structural motif in numerous drugs and agrochemicals. In Ethyl 4-chloro-6-(chloromethyl)-2-(difluoromethyl)pyridine-3-carboxylate, the pyridine ring is functionalized with several substituents that enhance its chemical reactivity and biological potential. The 4-chloro group introduces electrophilic characteristics, while the 6-(chloromethyl) moiety provides a site for nucleophilic substitution reactions. Additionally, the 2-(difluoromethyl) group adds stability to the molecule and can influence its metabolic pathways once incorporated into a larger drug molecule.

Recent advancements in synthetic chemistry have highlighted the importance of such multifunctional intermediates in drug discovery. Ethyl 4-chloro-6-(chloromethyl)-2-(difluoromethyl)pyridine-3-carboxylate has been utilized in various synthetic protocols to develop novel compounds with potential therapeutic applications. For instance, its incorporation into heterocyclic frameworks has led to the discovery of new antimicrobial agents and kinase inhibitors. The compound's ability to undergo selective functionalization makes it an attractive building block for constructing complex molecular architectures.

In the realm of medicinal chemistry, the< strong>Ethyl 4-chloro-6-(chloromethyl)-2-(difluoromethyl)pyridine-3-carboxylate CAS No. 1806074-34-9 has been studied for its role in developing small-molecule inhibitors targeting specific biological pathways. The chloro and chloromethyl groups on the pyridine ring allow for further derivatization, enabling chemists to tailor the compound's properties to meet specific pharmacological requirements. This flexibility has been exploited in the design of molecules that interact with enzymes and receptors involved in diseases such as cancer and inflammatory disorders.

The difluoromethyl group is particularly noteworthy due to its presence in many bioactive compounds. This substituent can enhance lipophilicity, improve metabolic stability, and influence binding affinity to biological targets. In Ethyl 4-chloro-6-(chloromethyl)-2-(difluoromethyl)pyridine-3-carboxylate, the difluoromethyl moiety contributes to the compound's overall potency and selectivity when used as a precursor in drug development.

The synthesis of Ethyl 4-chloro-6-(chloromethyl)-2-(difluoromethyl)pyridine-3-carboxylate involves multi-step organic reactions that showcase modern synthetic methodologies. Key steps include halogenation, alkylation, and esterification processes, which are well-documented in organic chemistry literature. The use of palladium-catalyzed cross-coupling reactions has also been explored to introduce additional functional groups with high efficiency and selectivity.

Ongoing research continues to uncover new applications for Ethyl 4-chloro-6-(chloromethyl)-2-(difluoromethyl)pyridine-3-carboxylate in drug discovery. Its structural features make it a valuable tool for medicinal chemists seeking to develop innovative therapies. By leveraging its reactivity and versatility, researchers are able to create novel compounds with improved pharmacokinetic profiles and enhanced therapeutic efficacy.

The future prospects of Ethyl 4-chloro-6-(chloromethyl)-2-(difluoromethyl)pyridine-3-carboxylate are promising, with potential applications extending beyond pharmaceuticals into agrochemicals and materials science. As synthetic techniques evolve, new ways to utilize this compound will continue to emerge, driving innovation across multiple scientific disciplines.